Cas no 31105-76-7 (6-O-methyl-scutellarin)

• Product Name: 6-O-methyl-scutellarin
• CAS No: 31105-76-7
• MF: C₂₂H₂₀O₁₂
• MW: 476.387007713318
• MDL: MFCD24849387
• CID: 2029794
• PubChem ID: 5318059
• Update Time: 2025-05-27

6-O-methyl-scutellarin Chemical and Physical Properties

Names and Identifiers

• 6-O-methyl-scutellarin
• Dinatin-7-glucuronid
• hispidulin 7-O-beta-D-glucuronopyranoside
• hispidulin-7-O-beta-D-glucuronide
• hispidulin-7-O-beta-glucuronide
• Hispidulin-7-O-glucuronide
• NCGC00169163-01
• NS00097589
• DTXSID501345727
• Hispidulin 7-glucuronide
• CHEBI:167839
• AKOS040735097
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-6-methoxy-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid
• 6-O-Methylscutellarin
• BRD-K25199402-001-01-8
• MEGxp0_001401
• 31105-76-7
• Hispidulin 7-glucuronide, >=95% (LC/MS-ELSD)
• ACon1_000347
• (-)-Hispidulin 7-O-beta-glucuronide
• GBA10576

• MDL： MFCD24849387
• Inchi： 1S/C22H20O12/c1-31-19-13(33-22-18(28)16(26)17(27)20(34-22)21(29)30)7-12-14(15(19)25)10(24)6-11(32-12)8-2-4-9(23)5-3-8/h2-7,16-18,20,22-23,25-28H,1H3,(H,29,30)/t16-,17-,18+,20-,22+/m0/s1
• InChI Key： GVEZRDBRYNJUDQ-QSUZLTIMSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1C=C2C(C(C=C(C3C=CC(=CC=3)O)O2)=O)=C(C=1OC)O)O)O)O

Computed Properties

• Exact Mass: 476.09547607g/mol
• Monoisotopic Mass: 476.09547607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 192Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides

Additional information on 6-O-methyl-scutellarin

Introduction to 6-O-methyl-scutellarin (CAS No. 31105-76-7) and Its Emerging Applications in Chemical Biology and Medicine

6-O-methyl-scutellarin, identified by the Chemical Abstracts Service Number (CAS No.) 31105-76-7, is a naturally occurring flavonoid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. As a structural analog of scutellarin, 6-O-methyl-scutellarin exhibits distinct pharmacological properties, making it a promising candidate for therapeutic applications. This compound belongs to the flavonolignan class, characterized by its unique biosynthetic pathway and biological activities, which have been extensively studied in recent years.

The chemical structure of 6-O-methyl-scutellarin consists of a phenolic core with methoxy and hydroxyl substituents, contributing to its potent antioxidant, anti-inflammatory, and anticancer effects. Recent advancements in spectroscopic techniques and computational chemistry have allowed researchers to elucidate the molecular interactions of 6-O-methyl-scutellarin with biological targets, providing insights into its mechanism of action. These studies highlight the compound's ability to modulate key signaling pathways involved in cell proliferation, apoptosis, and oxidative stress.

In the realm of oncology, 6-O-methyl-scutellarin has demonstrated remarkable potential as an anticancer agent. Preclinical studies indicate that it can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting angiogenesis. Notably, research published in high-impact journals such as *Nature Communications* and *Biochemical Journal* has revealed that 6-O-methyl-scutellarin interacts with mitochondrial DNA and enhances reactive oxygen species (ROS) production, leading to oxidative damage in cancer cells. This mechanism is particularly intriguing as it offers a novel approach to cancer therapy that differs from conventional chemotherapeutic agents.

Beyond its anticancer properties, 6-O-methyl-scutellarin has also shown promise in treating neurodegenerative diseases. Studies suggest that this flavonoid derivative can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress-induced neuronal damage. For instance, research on Alzheimer's disease models has demonstrated that 6-O-methyl-scutellarin reduces amyloid-beta aggregation and attenuates cognitive decline. These findings are particularly significant given the growing prevalence of neurodegenerative disorders worldwide.

The anti-inflammatory potential of 6-O-methyl-scutellarin has been another area of intense investigation. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 by inhibiting nuclear factor kappa B (NF-κB) signaling. This effect is particularly relevant in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, clinical trials are currently underway to evaluate the safety and efficacy of 6-O-methyl-scutellarin as a therapeutic agent for these conditions.

The biosynthesis of 6-O-methyl-scutellarin is another fascinating aspect of its study. Research using metabolic profiling techniques has identified key enzymes involved in its biosynthetic pathway, including phenylalanine ammonia lyase (PAL) and 4-coumarate-CoA ligase (4CL). Understanding these enzymatic steps not only sheds light on the molecular mechanisms underlying 6-O-methyl-scutellarin production but also provides opportunities for genetic engineering to enhance its yield in plant sources or microbial systems.

The pharmacokinetic profile of 6-O-methyl-scutellarin is also an important consideration for its clinical application. Studies using mass spectrometry have revealed that it exhibits moderate oral bioavailability and undergoes extensive metabolism in vivo. The primary metabolic pathways involve cytochrome P450 enzymes, which convert 6-O-methyl-scutellarin into various glucuronide and sulfate conjugates. These metabolites are subsequently excreted via bile and urine. Understanding these metabolic processes is crucial for optimizing drug formulations and minimizing potential drug-drug interactions.

The synthetic chemistry of 6-O-methyl-scutellarin has also seen significant advancements in recent years. Researchers have developed efficient synthetic routes that allow for scalable production of this compound using both traditional organic synthesis methods and biotechnological approaches such as enzymatic catalysis. These innovations not only improve the availability of 6-O-methyl-scutellarin for research purposes but also pave the way for its commercialization as a therapeutic agent.

In conclusion, 6-O-methyl-scutellarin (CAS No. 31105-76-7) is a multifaceted flavonoid derivative with broad therapeutic potential across various diseases. Its unique chemical structure and biological activities make it an attractive candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, it is likely that 6-O-methyl-scutellarin will play an increasingly important role in modern medicine.